Cas no 88167-50-4 (Benzonitrile, 2-amino-5-(bromoacetyl)-)

• Product Name: Benzonitrile, 2-amino-5-(bromoacetyl)-
• CAS No: 88167-50-4
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 642586
• PubChem ID: 15615550
• Update Time: 2025-05-20

Benzonitrile, 2-amino-5-(bromoacetyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-5-(bromoacetyl)-
• 2-amino-5-(2-bromoacetyl)benzonitrile
• SCHEMBL5165644
• 2-Amino-5-(bromoacetyl)benzonitrile
• DTXSID20575765
• 88167-50-4

• Inchi： 1S/C9H7BrN2O/c10-4-9(13)6-1-2-8(12)7(3-6)5-11/h1-3H,4,12H2
• InChI Key： UJEZJLWSDUCAEA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.9Ų

Additional information on Benzonitrile, 2-amino-5-(bromoacetyl)-

Benzonitrile, 2-amino-5-(bromoacetyl)- (CAS No. 88167-50-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzonitrile, 2-amino-5-(bromoacetyl)-, identified by its Chemical Abstracts Service (CAS) number 88167-50-4, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its benzene ring substituted with an amino group at the 2-position and a bromoacetyl moiety at the 5-position, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The structural uniqueness of Benzonitrile, 2-amino-5-(bromoacetyl)- lies in its dual functionality, which allows for diverse chemical transformations. The presence of both an amino group and a bromoacetyl group provides a strategic platform for further derivatization, enabling chemists to construct complex molecular architectures essential for drug design. This compound is particularly instrumental in the synthesis of bioactive molecules that target various disease pathways.

In the context of contemporary pharmaceutical research, Benzonitrile, 2-amino-5-(bromoacetyl)- has been employed in the development of small-molecule inhibitors and activators. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromoacetyl group serves as a reactive handle for coupling with amines or thiols, facilitating the formation of disulfide bonds or amide linkages—key structural motifs in many pharmacologically active compounds.

Recent advancements in medicinal chemistry have highlighted the compound's significance in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological processes, and their dysregulation is often associated with diseases such as Alzheimer's and HIV/AIDS. By leveraging the reactivity of Benzonitrile, 2-amino-5-(bromoacetyl)-, researchers have been able to design molecules that selectively inhibit these enzymes, thereby mitigating disease progression.

The amino group at the 2-position of Benzonitrile, 2-amino-5-(bromoacetyl)- also offers opportunities for further functionalization through techniques such as diazotization or reductive amination. These transformations can lead to the introduction of additional pharmacophores or tags useful for drug delivery systems. For example, conjugation with polyethylene glycol (PEG) chains has been explored to enhance solubility and circulation time in biological systems.

Moreover, the compound's utility extends beyond its direct role as a synthetic building block. It has been utilized as a precursor in the preparation of heterocyclic compounds, which are prevalent in many drugs due to their favorable biological activity profiles. By incorporating nitrogen-containing heterocycles into molecular frameworks derived from Benzonitrile, 2-amino-5-(bromoacetyl)-, chemists can access novel scaffolds with enhanced binding affinity and selectivity.

In summary, Benzonitrile, 2-amino-5-(bromoacetyl)- (CAS No. 88167-50-4) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable a wide range of chemical modifications, making it indispensable for the development of innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.